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Compound of Interest

Compound Name:
(4-Fluoro-2-methoxyphenyl)

(morpholino)methanone

CAS No.: 2624417-06-5

Cat. No.: B6286931

Get Quote

Abstract & Scientific Context
(4-Fluoro-2-methoxyphenyl)(morpholino)methanone (hereafter referred to as FMM-Morph)

is a privileged scaffold in medicinal chemistry, frequently utilized in Fragment-Based Drug

Discovery (FBDD). Its structural motif—an electron-deficient aryl ring coupled to a morpholine

via a carbonyl linker—is characteristic of ligands targeting the Sigma-1 Receptor (σ1R),

Dopamine D2/D3 receptors, and specific Transient Receptor Potential (TRP) channels.

This application note provides a rigorous framework for profiling FMM-Morph in cell-based

systems. Unlike standard reagents, this compound is often used as a "chemical probe" or "lead

fragment." Therefore, the protocols below focus on solubility optimization, cytotoxicity

exclusion, and functional target engagement (specifically σ1R-modulated Calcium flux),

ensuring that observed biological effects are specific and reproducible.

Physicochemical Profile & Stock Preparation
Before cellular introduction, the compound’s lipophilicity must be managed to prevent

precipitation, which causes false negatives in screening.
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Property Value Implication for Cell Assays

Molecular Weight ~239.24 g/mol
Low MW facilitates high

permeability (Fragment-like).

LogP (Predicted) ~1.5 – 2.1
Moderate lipophilicity; crosses

cell membranes easily.

Solubility (Water) Low (< 1 mM)
Requires organic co-solvent

(DMSO).

Solubility (DMSO) High (> 50 mM)
Ideal for creating concentrated

master stocks.

Protocol: Master Stock Preparation
Weighing: Weigh 2.39 mg of FMM-Morph powder into a sterile glass vial.

Solubilization: Add 1.0 mL of anhydrous DMSO (Sigma-Aldrich, Cell Culture Grade) to

generate a 10 mM Master Stock.

Vortexing: Vortex for 30 seconds. Inspect visually; the solution must be perfectly clear.

Storage: Aliquot into 50 µL volumes in amber tubes to prevent freeze-thaw cycles. Store at

-20°C (stable for 6 months).

Critical Control: Never add the 10 mM DMSO stock directly to cells. It must be serially diluted in

assay buffer first to ensure the final DMSO concentration is < 0.5% (v/v).

Assay Workflow Visualization
The following diagram outlines the logical flow from compound handling to functional readout,

ensuring data integrity.
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Caption: Workflow for FMM-Morph handling. Intermediate dilution prevents "crash-out"

precipitation upon contact with aqueous media.

Protocol A: Cytotoxicity Profiling (The "Safety
Gate")
Before testing efficacy, you must define the Non-Toxic Window. Morpholine derivatives can

occasionally induce lysosomal trapping; therefore, metabolic viability assays are mandatory.

Assay Type: ATP-based Luminescence (e.g., CellTiter-Glo®) or MTT. Cell Line: HEK293

(General) or SH-SY5Y (Neuronal model).

Seeding: Seed cells at 5,000 cells/well in a 96-well white-walled plate. Incubate for 24 hours

at 37°C/5% CO2.

Dosing: Prepare an 8-point dose-response curve of FMM-Morph (Range: 100 µM to 0.03

µM).

Vehicle Control: 0.5% DMSO in media.

Positive Control: 10 µM Staurosporine (induces cell death).

Incubation: Treat cells for 24 hours.
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Detection: Add detection reagent equal to culture volume (e.g., 100 µL). Shake for 2 minutes.

Read: Measure Luminescence.

Analysis: Calculate % Viability relative to Vehicle Control.

Acceptance Criteria: If IC50 < 10 µM, the compound is cytotoxic. Functional assays should

only be performed at concentrations < IC10.

Protocol B: Target Engagement (Sigma-1 Receptor
Modulation)
Given the (4-Fluoro-2-methoxyphenyl)(morpholino)methanone scaffold, the most

scientifically grounded target is the Sigma-1 Receptor (σ1R), an ER-resident chaperone that

modulates Calcium signaling.

Mechanism: σ1R agonists facilitate Calcium flow from the ER to mitochondria; antagonists (or

modulators) dampen this flow or block agonist-induced spikes. Readout: Kinetic Calcium Flux

(Fluorescence).

Experimental Setup
Cell Line: CHO-K1 cells stably expressing human σ1R (or native SH-SY5Y).

Dye: Fluo-4 AM or Calcium 6 (Molecular Devices).

Agonist Challenge: PRE-084 (Known σ1R agonist) or Bradykinin (to induce IP3-mediated

Ca2+ release).

Step-by-Step Procedure
Dye Loading:

Wash cells with HBSS (with 20 mM HEPES, pH 7.4).

Incubate with Fluo-4 AM (2 µM) + Probenecid (2.5 mM) for 45 minutes at 37°C.

Probenecid prevents dye leakage.
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Compound Pre-treatment:

Add FMM-Morph (at determined non-toxic concentration, e.g., 10 µM) to the cells.

Incubate for 15 minutes at Room Temperature (critical for equilibrating σ1R ligands).

Kinetic Measurement (FLIPR/Plate Reader):

Establish a baseline fluorescence (F0) for 10 seconds.

Injection: Inject the Challenge Agonist (e.g., 1 µM Bradykinin).

Record: Measure fluorescence every 1 second for 180 seconds.

Data Interpretation:

If FMM-Morph is a σ1R Antagonist: It will reduce the peak height of the Bradykinin/Agonist

response compared to DMSO control.

If FMM-Morph is an Agonist: It may not show signal alone but will potentiate the signal of

sub-maximal challenges.

Signaling Pathway Visualization
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Caption: Putative mechanism of action. FMM-Morph binding to Sigma-1R modulates the IP3

Receptor, altering Calcium flux dynamics.

Data Analysis & Reporting
Summarize your findings using the standard table format below to ensure comparability across

experiments.
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Parameter Formula/Method Interpretation

Z-Factor
$1 - \frac{3(\sigma_p +

\sigma_n)}{
\mu_p - \mu_n

% Inhibition

High % indicates antagonist

activity against the challenge

agonist.

AC50 4-Parameter Logistic Fit
The concentration at which

50% activity is observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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